Tributylstannyl 2,2,2-Trifluoroacetate: Chemical Properties, Synthesis, and Mechanistic Evaluation in Oncology
Tributylstannyl 2,2,2-Trifluoroacetate: Chemical Properties, Synthesis, and Mechanistic Evaluation in Oncology
Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Guide & Whitepaper
Executive Summary
The development of metal-based chemotherapeutics has historically been dominated by platinum-derived complexes such as cisplatin, carboplatin, and oxaliplatin. While highly effective, their clinical utility is frequently limited by severe systemic toxicity and the rapid onset of tumor drug resistance [1]. In response, triorganotin(IV) derivatives have emerged as a compelling class of non-platinum metallopharmaceutics.
This whitepaper provides an in-depth technical analysis of tributylstannyl 2,2,2-trifluoroacetate (commonly referred to as tributyltin trifluoroacetate or TBT-OCOCF3). Specially designed to balance potent antitumor activity with manageable toxicity, TBT-OCOCF3 represents a paradigm shift in mechanism: unlike cisplatin, it does not interact with DNA. Instead, it exerts profound cytotoxicity by inhibiting cellular glucose uptake, effectively starving tumorigenic cells by exploiting their reliance on the Warburg effect[1].
Physicochemical Properties
Understanding the fundamental properties of TBT-OCOCF3 is critical for formulation, handling, and downstream biological evaluation. The incorporation of the highly electronegative trifluoroacetate ligand modifies the lipophilicity and reactivity of the tributyltin core, directly influencing its cellular uptake profile [2].
Table 1: Core Chemical Data
| Property | Value / Description |
| IUPAC Name | Tributylstannyl 2,2,2-trifluoroacetate |
| CAS Registry Number | 7299-28-7 |
| Molecular Formula | C₁₄H₂₇F₃O₂Sn |
| Molecular Weight | 403.07 g/mol |
| Physical State | White Solid (at room temperature) |
| Solubility | Soluble in chloroform, ethanol, and hexane; poorly soluble in water |
| Primary Application | Prototype anti-cancer agent; metabolic inhibitor |
Synthesis and Characterization Protocol
As a Senior Application Scientist, I emphasize that chemical synthesis must be a self-validating system. The following protocol details the stoichiometric conversion of bis(tributyltin) oxide to TBT-OCOCF3.
Rationale and Causality
The synthesis relies on a straightforward acid-base neutralization/esterification. Trifluoroacetic acid (TFA) is added to bis(tributyltin) oxide. The choice of performing this at room temperature without a catalyst is driven by the high reactivity of the Sn-O-Sn bond toward strong organic acids. Hexane is selected for recrystallization because the highly non-polar tributyltin groups ensure the product remains soluble at elevated temperatures but precipitates cleanly upon cooling, leaving unreacted polar impurities in the supernatant [1].
Step-by-Step Methodology
-
Reagent Preparation: In a fume hood, measure 0.13 mL (0.25 mmol) of bis(tributyltin) oxide ((Bu₃Sn)₂O).
-
Acid Addition: Dropwise, add 0.04 mL (0.5 mmol) of Trifluoroacetic Acid (TFA) to the neat bis(tributyltin) oxide. Note: The dropwise addition controls the mild exothermic nature of the cleavage of the stannoxane bridge.
-
Reaction: Stir the reaction mixture continuously at room temperature (20–25 °C) for exactly 25 minutes.
-
Solvent Removal: Evaporate the mixture under reduced pressure to remove any trace water (a byproduct of the reaction) and unreacted volatile TFA, yielding a crude white solid.
-
Purification: Dissolve the crude solid in a minimal amount of warm hexane. Allow the solution to cool slowly to induce crystallization. Filter and dry the purified white solid.
-
Self-Validation (Characterization): Confirm purity via ¹H and ¹³C NMR. The validation checkpoint is the absence of the Sn-O-Sn chemical shift and the presence of the quartet corresponding to the -CF₃ group in the ¹³C spectrum.
Figure 1: Step-by-step synthesis and validation workflow for TBT-OCOCF3.
Mechanistic Insights: The Shift from DNA to Metabolism
The traditional paradigm for heavy-metal chemotherapeutics (e.g., Cisplatin) is the formation of DNA crosslinks, which halts replication and triggers apoptosis. However, rigorous NMR studies and biological evaluations have proven that TBT-OCOCF3 does not interact with DNA [1].
Inhibition of Glucose Uptake
Tumor cells exhibit highly upregulated glycolysis even in the presence of oxygen (the Warburg effect). TBT-OCOCF3 exploits this vulnerability. By inhibiting the cellular uptake of glucose, TBT-OCOCF3 induces severe energy depletion. This metabolic starvation leads to a non-unique pattern of cell death characterized by a co-existence of apoptosis and necrosis [1].
Synergistic Cotreatment with Wortmannin
Interestingly, highly tumorigenic cells initially show less susceptibility to TBT-OCOCF3 alone compared to non-tumorigenic cells. However, when cotreated with Wortmannin (a potent, irreversible inhibitor of phosphoinositide 3-kinases, PI3K), the tumorigenic cells become acutely sensitive [1]. This causality suggests that tumorigenic cells attempt to utilize PI3K-dependent survival pathways to bypass the metabolic stress induced by the organotin compound. Blocking this escape route with Wortmannin forces the cells into apoptosis.
Figure 2: Divergent mechanisms of action between Cisplatin and TBT-OCOCF3, highlighting metabolic targeting.
Biological Evaluation Protocol
To validate the metabolic inhibition claims, a robust, self-validating in vitro assay must be employed. The following protocol outlines the measurement of glucose uptake inhibition using a fluorescent glucose analog.
Glucose Uptake Inhibition Assay
Objective: Quantify the reduction in glucose internalization in tumor cell lines (e.g., CAL-27) following TBT-OCOCF3 exposure.
-
Cell Seeding: Seed CAL-27 tumor cells in a 96-well plate and incubate for 24 hours to allow adherence.
-
Starvation Phase: Wash cells with PBS and incubate in glucose-free medium for 2 hours. Causality: This depletes intracellular glucose reserves, maximizing the uptake rate of the analog in the next step, thereby increasing the signal-to-noise ratio of the assay.
-
Treatment: Treat the cells with varying concentrations of TBT-OCOCF3 (5 µM, 10 µM, and 20 µM).
-
Fluorescent Probing: Immediately add 2-NBDG (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose), a fluorescent glucose analog, to the wells. Incubate for exactly 1 hour.
-
Termination & Washing: Remove the medium and wash the cells three times with ice-cold PBS. Causality: Ice-cold PBS halts cellular metabolism instantly and washes away extracellular fluorophores, ensuring only internalized 2-NBDG is measured.
-
Quantification: Measure the fluorescence intensity using a microplate reader (Excitation ~485 nm, Emission ~535 nm).
Table 2: Comparative Efficacy Profile
| Compound | Primary Target | Relative Cytotoxicity | Toxicity Profile |
| Cisplatin | DNA | Baseline | High systemic toxicity, high resistance |
| Bis(tributyltin) oxide (TBT-O) | Endoplasmic Reticulum | Very High | Extremely toxic, narrow therapeutic window |
| TBT-OCOCF3 | Glucose Transporters | High (Higher than Cisplatin) | Balanced toxicity; viable prototype |
Conclusion and Future Directions
Tributylstannyl 2,2,2-trifluoroacetate (TBT-OCOCF3) represents a highly rational approach to metallopharmaceutics. By substituting the chloride or oxide ligands of traditional organotins with a trifluoroacetate group, researchers have successfully engineered a compound that balances potent cytotoxicity with a novel mechanism of action. Because it bypasses DNA interaction entirely, TBT-OCOCF3 holds significant promise for treating cisplatin-resistant solid tumors by directly attacking their metabolic engines. Future drug development efforts should focus on optimizing in vivo delivery mechanisms and further exploring the synergistic effects of PI3K pathway inhibitors.
References
-
Stefanizzi, V., Minutolo, A., Valletta, E., Carlini, M., Cordero, F. M., Ranzenigo, A., Prete, S. P., Cicero, D. O., Pitti, E., Petrella, G., Matteucci, C., Marino-Merlo, F., Mastino, A., & Macchi, B. (2023). "Biological Evaluation of Triorganotin Derivatives as Potential Anticancer Agents." Molecules, 28(9), 3856. Available at:[Link]
